![molecular formula C8H11ClF3N3 B6194006 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-amine hydrochloride CAS No. 2680539-89-1](/img/no-structure.png)
6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-amine hydrochloride
Overview
Description
“6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-amine hydrochloride” is a chemical compound with a molecular formula of CHFN . It is related to the class of compounds known as trifluoromethylpyridines . Trifluoromethylpyridines are organic compounds containing a pyridine ring which bears a trifluoromethyl group .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-amine hydrochloride involves the reaction of 2,3,4,5-tetrafluoropyridine with 2-amino-4,5,6,7-tetrahydro-5-methyl-7-(trifluoromethyl)imidazo[4,5-c]pyridine in the presence of a reducing agent and a catalyst to form the desired product. The product is then treated with hydrochloric acid to obtain the hydrochloride salt form of the compound.", "Starting Materials": [ "2,3,4,5-tetrafluoropyridine", "2-amino-4,5,6,7-tetrahydro-5-methyl-7-(trifluoromethyl)imidazo[4,5-c]pyridine", "Reducing agent", "Catalyst", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2,3,4,5-tetrafluoropyridine is reacted with 2-amino-4,5,6,7-tetrahydro-5-methyl-7-(trifluoromethyl)imidazo[4,5-c]pyridine in the presence of a reducing agent and a catalyst to form the intermediate product.", "Step 2: The intermediate product is then treated with hydrochloric acid to obtain the hydrochloride salt form of the compound." ] } | |
CAS No. |
2680539-89-1 |
Molecular Formula |
C8H11ClF3N3 |
Molecular Weight |
241.6 |
Purity |
95 |
Origin of Product |
United States |
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